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Compound of Interest

Compound Name: Guan-fu base G

Cat. No.: B3029798 Get Quote

Guan-fu base G (G-G) is an antiarrhythmic drug with a mixed electrophysiological profile,

exhibiting characteristics of both Class I and Class IV antiarrhythmic agents. In contrast,

verapamil is a classic Class IV antiarrhythmic drug that primarily functions as a calcium channel

blocker.

The primary distinction in their effects on cardiac action potentials lies in their influence on

action potential duration (APD). Guan-fu base G has been shown to prolong the APD at both

50% and 90% repolarization (APD50 and APD90). Conversely, verapamil shortens the APD, an

effect attributed to an increase in the delayed rectifying potassium current.

Both drugs lead to a decrease in the maximum upstroke velocity (Vmax) and the amplitude of

the action potential (APA). However, Guan-fu base G is more potent in reducing Vmax, which

is indicative of its Class I action on the fast sodium channels. Verapamil, on the other hand,

demonstrates greater potency in decreasing the APA, consistent with its primary mechanism of

blocking the slow inward calcium current.

Regarding the resting membrane potential (RMP), Guan-fu base G has been observed to shift

it to a less negative value, while verapamil has no significant effect.
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The following table summarizes the key quantitative differences in the effects of Guan-fu base
G and verapamil on cardiac action potentials in guinea pig papillary muscle.

Parameter Guan-fu base G Verapamil

Action Potential Duration

(APD)
Prolongs Shortens

Maximum Upstroke Velocity

(Vmax)
Decreases (more potent) Decreases

Action Potential Amplitude

(APA)
Decreases Decreases (more potent)

Resting Membrane Potential

(RMP)
Shifts to a less negative value No significant effect

Signaling Pathways and Mechanisms of Action
The distinct effects of Guan-fu base G and verapamil on cardiac action potentials stem from

their different primary targets within the cardiac myocyte.
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Guan-fu base G Verapamil

Cardiac Action Potential Effects

Guan-fu base G

Fast Na+ Channel

Blocks

Slow Ca2+ Channel

Blocks

↑ Action Potential
Duration↓ Vmax Less Negative RMP ↓ Action Potential

Amplitude

Verapamil

L-type Ca2+ Channel

Blocks

↓ Action Potential
Duration
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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